Cas no 117427-57-3 (Benzeneacetic acid, a-amino-3-hydroxy-4-methoxy-, (R)-(9CI))

• Product Name: Benzeneacetic acid, a-amino-3-hydroxy-4-methoxy-, (R)-(9CI)
• CAS No: 117427-57-3
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 132764
• PubChem ID: 21524570
• Update Time: 2025-04-19

Benzeneacetic acid, a-amino-3-hydroxy-4-methoxy-, (R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-amino-3-hydroxy-4-methoxy-, (R)-(9CI)
• 2-(3-hydroxy-4-methoxyanilino)acetic acid
• 3-Hydroxy-4-methoxy phenyl glycine
• D-3-Hydroxy-4-methoxyphenylglycine
• 117427-57-3
• N-(3-Hydroxy-4-methoxyphenyl)glycine
• DTXSID90615566
• SCHEMBL7025686

• Inchi： 1S/C9H11NO4/c1-14-8-3-2-6(4-7(8)11)10-5-9(12)13/h2-4,10-11H,5H2,1H3,(H,12,13)
• InChI Key： BATAJSCXYFDJJU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)NCC(=O)O

Computed Properties

• Exact Mass: 197.06900
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 81.78000
• LogP: 0.96520